Cas no 108372-40-3 (4-nitro-1-[2-(4-nitropyrazol-1-yl)ethyl]pyrazole)

• Product Name: 4-nitro-1-[2-(4-nitropyrazol-1-yl)ethyl]pyrazole
• CAS No: 108372-40-3
• MF: C₈H₈N₆O₄
• MW: 252.186920166016
• CID: 1185441
• PubChem ID: 14195552
• Update Time: 2025-04-20

4-nitro-1-[2-(4-nitropyrazol-1-yl)ethyl]pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-nitro-1-[2-(4-nitropyrazol-1-yl)ethyl]pyrazole
• CTK0D6351
• 1,2-Bis-&lt
• 4-nitro-pyrazol-1-yl&gt
• -ethan
• 1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis[4-nitro-
• AGN-PC-000O87
• 4,4'-dinitro-1H,1'H-1,1'-ethane-1,2-diyl-bis-pyrazole
• ACMC-20mbhy
• 1,2-bis(4-nitropyrazol-1-yl)ethane
• CTK0D6351; 1,2-Bis-< 4-nitro-pyrazol-1-yl> -ethan; 1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis[4-nitro-; AGN-PC-000O87; 4,4'-dinitro-1H,1'H-1,1'-ethane-1,2-diyl-bis-pyrazole; ACMC-20mbhy; 1,2-bis(4-nitropyrazol-1-yl)ethane;
• DTXSID50557211
• 1,1'-(Ethane-1,2-diyl)bis(4-nitro-1H-pyrazole)
• 108372-40-3

• Inchi： 1S/C8H8N6O4/c15-13(16)7-3-9-11(5-7)1-2-12-6-8(4-10-12)14(17)18/h3-6H,1-2H2
• InChI Key： PAGROWVTOJDKHF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)CCN1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.06084
• Monoisotopic Mass: 252.06070276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 121.92